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Compound of Interest

6-Chlorobenzo[b]thiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B8752320

Get Quote

Executive Summary & Critical Identity Verification

6-Chlorobenzo[b]thiophene-2-carbaldehyde is a pharmacologically significant heterocyclic
intermediate used primarily in the synthesis of bioactive scaffolds (e.g., indole bioisosteres,
kinase inhibitors, and antimicrobial agents). Its reactivity is defined by the electrophilic C2-
aldehyde "warhead" and the lipophilic chlorinated benzo-fused thiophene core.

Chemical Identity & CAS Alert

CRITICAL SAFETY NOTICE: The CAS number provided in the request (10049-36-2) is
frequently associated with Ruthenium(lll) chloride or other inorganic salts in major registries.
Using the wrong CAS for inventory management can lead to catastrophic compatibility errors
(e.g., mixing strong oxidizers with organic aldehydes).
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Parameter Data

Chemical Name 6-Chlorobenzo[b]thiophene-2-carbaldehyde
Parent Scaffold CAS 3541-37-5 (Benzolb]thiophene-2-carbaldehyde)
Derivative CAS Varies by vendor (Often custom synthesized)
Molecular Formula CoHsCIOS

Molecular Weight 196.65 g/mol

Physical State Solid (Pale yellow to off-white powder)

Soluble in DMSO, DMF, DCM; Poorly soluble in

Solubility ter 1]
water.

Hazard Identification & GHS Classification

As a halogenated aromatic aldehyde, this compound exhibits a specific toxicological profile
centered on surface reactivity (skin/eye) and respiratory sensitization. The following
classification is derived from Structure-Activity Relationship (SAR) analysis of the parent
benzo[b]thiophene-2-carbaldehyde and analogous chlorinated aldehydes.

GHS Label Elements
Signal Word:WARNING[2][3]
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Hazard Class Category

Hazard Statement

Mechanism of
Action

Skin Irritation Cat.[2][4] 2

H315: Causes skin
irritation.[2][4][5]

Lipophilic absorption
followed by Schiff
base formation with

keratin.

H319: Causes serious

Direct electrophilic

Eye Irritation Cat. 2A o attack on corneal
eye irritation.[2][4] )
mucosal proteins.
Aldehyde vapor/dust
H335: May cause triggers vagal sensor
STOT - SE Cat. 3 _ y. o 9 .g _ Y
respiratory irritation.[4]  nerve endings in the
airway.
H317: May cause an Haptenization of skin
Skin Sensitization Cat. 1 allergic skin reaction. proteins (common in

[2][5]

aldehydes).

Reactivity Hazards

 Air Sensitivity: Aldehydes slowly oxidize to carboxylic acids (6-chlorobenzo[b]thiophene-2-

carboxylic acid) upon exposure to atmospheric oxygen.

o Incompatibility: Violent reactions possible with strong oxidizing agents, strong bases

(Cannizzaro reaction risk), and reducing agents.[5]

Safe Handling Architecture (Barrier Analysis)

Effective safety is not just about PPE; it is about establishing a Barrier System. The following

diagram illustrates the "Defense in Depth" strategy required when handling this compound.
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Figure 1: Layered defense strategy for handling sensitizing aromatic aldehydes.

Operational Protocol

e Engineering Control: All weighing and transfer must occur within a certified chemical fume
hood. For quantities >5¢g, use a static-dissipative powder containment hood.

e Glove Permeation: Standard latex is insufficient due to the lipophilic nature of the
chlorobenzothiophene ring.

o Requirement: Nitrile (minimum 0.11 mm thickness) or double-gloving (Nitrile over
Laminate) for prolonged handling.

o Atmosphere: Store and handle under nitrogen or argon to prevent autoxidation to the
carboxylic acid, which alters stoichiometry in synthesis.

Emergency Response Logic

In the event of exposure, the response must be immediate and chemically logical.
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Scenario

Immediate Action

Scientific Rationale

Skin Contact

Wash with soap/water for 15

min. Do not use alcohol.

Alcohol increases cutaneous
blood flow and solubility,
potentially driving the toxin

deeper into the dermis.

Eye Contact

Flush with water/saline for 15

min. Lift eyelids.

Aldehydes bind proteins
quickly; mechanical flushing is
the only way to reduce

residence time.

Move to fresh air.[6] Administer

Respiratory irritation can lead

Inhalation ] o to delayed edema; oxygen
oxygen if breathing is labored. )
support counteracts hypoxia.
) ) Wet sweep or vacuum with Prevents dust generation
Spill (Solid)

HEPA filter.

(STOT-SE H335 hazard).

Spill (Solution)

Absorb with vermiculite.

Neutralize with dilute bisulfite.

Bisulfite forms a water-soluble
adduct with the aldehyde,
reducing volatility and

reactivity.

Synthetic Utility & Applications

The 6-chlorobenzo[b]thiophene-2-carbaldehyde scaffold is a high-value "handle" in

medicinal chemistry. The aldehyde at C2 allows for rapid diversification, while the chlorine at

C6 provides a metabolic blockage point (preventing oxidation at that site) and increases

lipophilicity.

Primary Synthetic Workflows

The following diagram details the two most common reaction pathways utilized in drug

discovery for this scaffold.
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6-Chlorobenzo[b]thiophene-
2-carbaldehyde
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Figure 2: Divergent synthetic pathways for the C2-aldehyde functionality.

Key Reaction: Schiff Base Formation (Antimicrobial
Research)

Research indicates that Schiff bases derived from benzo[b]thiophene-2-carbaldehydes exhibit
significant antibacterial activity against S. aureus and E. coli.

o Protocol: Reflux equimolar amounts of 6-chlorobenzo[b]thiophene-2-carbaldehyde and a
substituted aniline in ethanol with a catalytic amount of glacial acetic acid.

» Validation: Monitor disappearance of the aldehyde carbonyl peak (~1660-1680 cm~1) and
appearance of the imine stretch (~1600-1620 cm™?) via IR spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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